Cas no 556016-13-8 (ethyl 2-amino-5-(dimethylcarbamoyl)-4-[(morpholin-4-yl)methyl]thiophene-3-carboxylate)

• Product Name: ethyl 2-amino-5-(dimethylcarbamoyl)-4-[(morpholin-4-yl)methyl]thiophene-3-carboxylate
• CAS No: 556016-13-8
• MF: C₁₅H₂₃N₃O₄S
• MW: 341.425822496414
• CID: 3108543
• PubChem ID: 2451156
• Update Time: 2025-11-01

ethyl 2-amino-5-(dimethylcarbamoyl)-4-[(morpholin-4-yl)methyl]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 2-amino-5-[(dimethylamino)carbonyl]-4-(morpholin-4-ylmethyl)thiophene -3-carboxylate
• ethyl 2-amino-5-(dimethylcarbamoyl)-4-[(morpholin-4-yl)methyl]thiophene-3-carboxylate
• SMR000152357
• ethyl2-amino-5-(dimethylcarbamoyl)-4-(morpholin-4-ylmethyl)thiophene-3-carboxylate
• 556016-13-8
• AKOS005137412
• MLS000565126
• CS-0234617
• ethyl 2-amino-5-[(dimethylamino)carbonyl]-4-(morpholin-4-ylmethyl)thiophene-3-carboxylate
• CHEMBL1502390
• HMS2443B23
• ethyl 2-amino-5-(dimethylcarbamoyl)-4-(morpholin-4-ylmethyl)thiophene-3-carboxylate
• EN300-14454
• Z46179837
• G26100

• Inchi： 1S/C15H23N3O4S/c1-4-22-15(20)11-10(9-18-5-7-21-8-6-18)12(23-13(11)16)14(19)17(2)3/h4-9,16H2,1-3H3
• InChI Key： LYVMWQXBOGNVNA-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(=C1C(N(C)C)=O)CN1CCOCC1)N

Computed Properties

• Exact Mass: 341.141
• Monoisotopic Mass: 341.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on ethyl 2-amino-5-(dimethylcarbamoyl)-4-[(morpholin-4-yl)methyl]thiophene-3-carboxylate

Professional Introduction to Ethyl 2-amino-5-(dimethylcarbamoyl)-4-[(morpholin-4-yl)methyl]thiophene-3-carboxylate (CAS No. 556016-13-8)

Ethyl 2-amino-5-(dimethylcarbamoyl)-4-[(morpholin-4-yl)methyl]thiophene-3-carboxylate, identified by its CAS number 556016-13-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development.

The molecular structure of Ethyl 2-amino-5-(dimethylcarbamoyl)-4-[(morpholin-4-yl)methyl]thiophene-3-carboxylate incorporates several key functional groups, including an amino group, dimethylcarbamoyl moiety, and a morpholine-substituted methyl group. These features contribute to its unique chemical properties and make it a valuable scaffold for designing novel therapeutic agents. The presence of the thiophene ring enhances its potential bioactivity, as thiophene derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a growing interest in developing new pharmacological agents with improved efficacy and reduced side effects. The compound Ethyl 2-amino-5-(dimethylcarbamoyl)-4-[(morpholin-4-yl)methyl]thiophene-3-carboxylate has been explored in various preclinical studies as a potential lead compound for the development of drugs targeting neurological disorders, cardiovascular diseases, and metabolic syndromes. Its structural features suggest that it may interact with multiple biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its ability to modulate key enzymatic pathways involved in disease progression. For instance, studies have indicated that the dimethylcarbamoyl group may enhance binding affinity to certain enzymes, while the morpholine moiety could contribute to favorable pharmacokinetic properties. These interactions are critical for developing drugs that can effectively reach their target sites and exert therapeutic effects.

The synthesis of Ethyl 2-amino-5-(dimethylcarbamoyl)-4-[(morpholin-4-yl)methyl]thiophene-3-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex molecular framework efficiently. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's structure and confirming its identity.

In terms of biological activity, preliminary in vitro studies have shown that Ethyl 2-amino-5-(dimethylcarbamoyl)-4-[(morpholin-4-yl)methyl]thiophene-3-carboxylate exhibits promising properties as an inhibitor of certain kinases and enzymes implicated in cancer cell proliferation. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. These findings have prompted further investigation into its pharmacological profile and therapeutic potential.

The development of novel drug candidates is often a lengthy and complex process that involves extensive testing in various models. Animal studies have begun to explore the safety and efficacy of this compound, with initial results indicating moderate bioavailability and low toxicity at tested doses. However, more comprehensive toxicological assessments are necessary before it can be considered for human clinical trials.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Ethyl 2-amino-5-(dimethylcarbamoyl)-4-[(morpholin-4-yl)methyl]thiophene-3-carboxylate and biological targets. These tools have helped researchers predict binding affinities, optimize drug-like properties, and identify potential side effects early in the drug discovery process. Such advancements are crucial for accelerating the development of new therapeutics while minimizing risks associated with experimental drugs.

The future prospects of this compound are promising, with ongoing research aimed at refining its chemical structure to enhance its pharmacological activity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of disease mechanisms continues to evolve, compounds like Ethyl 2-amino-5-(dimethylcarbamoyl)-4-[(morpholin-4-yl)methyl]thiophene-3-carboxylate may play a pivotal role in addressing unmet medical needs.

In conclusion, Ethyl 2-amino-5-(dimethylcarbamoyl)-4-[(morpholin-4-y l)methyl]thiophene-3-carboxylate (CAS No. 556016- 13⁸) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As scientific knowledge continues to expand, this compound is poised to contribute to the discovery of new treatments that improve patient outcomes worldwide.